1. Home
  2. Product
  3. (2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid
(2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid (2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid A competitive inhibitor of nitric oxide synthetase.
Brand Name: Vulcanchem
CAS No.: 137694-74-7
VCID: VC21218117
InChI: InChI=1S/C7H16N4O2/c1-10-7(9)11-4-2-3-5(8)6(12)13/h5H,2-4,8H2,1H3,(H,12,13)(H3,9,10,11)/t5-/m1/s1
SMILES: CN=C(N)NCCCC(C(=O)O)N
Molecular Formula: C7H16N4O2
Molecular Weight: 188.23 g/mol

(2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid

CAS No.: 137694-74-7

Cat. No.: VC21218117

Molecular Formula: C7H16N4O2

Molecular Weight: 188.23 g/mol

* For research use only. Not for human or veterinary use.

(2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid - 137694-74-7

Specification

Description A competitive inhibitor of nitric oxide synthetase.
CAS No. 137694-74-7
Molecular Formula C7H16N4O2
Molecular Weight 188.23 g/mol
IUPAC Name (2R)-2-amino-5-[(N'-methylcarbamimidoyl)amino]pentanoic acid
Standard InChI InChI=1S/C7H16N4O2/c1-10-7(9)11-4-2-3-5(8)6(12)13/h5H,2-4,8H2,1H3,(H,12,13)(H3,9,10,11)/t5-/m1/s1
Standard InChI Key NTNWOCRCBQPEKQ-RXMQYKEDSA-N
Isomeric SMILES CN=C(N)NCCC[C@H](C(=O)O)N
SMILES CN=C(N)NCCCC(C(=O)O)N
Canonical SMILES CN=C(N)NCCCC(C(=O)O)N

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19